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BAY-678 Solvent Guide

The table below summarizes the quantitative solubility data for BAY-678 in different solvents.

Solvent
Max Concentration
(mg/mL)

Max
Concentration
(mM)

Notes

DMSO 40.03 [1] to ≥100 [2] 100 [1] to 249.78

[2]

Primary recommended solvent. Hygroscopic

DMSO can impact solubility; use newly opened
containers [2].

Ethanol ≥ 4.76 [2] ≥ 11.89 [2] A suitable alternative solvent with confirmed
solubility.

Stock Solution Preparation

Here are standard protocols for preparing stock solutions of BAY-678 in DMSO [2] [1].

Standard DMSO Stock Solution (10 mM)

To prepare a 10 mL stock: Dissolve 40.0 mg of BAY-678 (MW: 400.35 g/mol) in 10 mL of

anhydrous DMSO.
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To prepare a 1 mL stock: Dissolve 4.00 mg of BAY-678 in 1 mL of anhydrous DMSO.

Aliquot and store the stock solution at -20°C to minimize freeze-thaw cycles and maintain stability [2].

In Vivo Formulation Protocol

For animal studies, BAY-678 requires formulation to reduce the final concentration of DMSO. The following

protocol is adapted from supplier recommendations [2].

Protocol: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline This protocol yields a clear solution

with a concentration of ≥ 2.5 mg/mL.

Prepare DMSO Master Liquid: First, dissolve BAY-678 in a small volume of DMSO to create a

concentrated master liquid (e.g., 25 mg/mL).
Add PEG300: Take your working volume of DMSO master liquid and add 4 times that volume of

PEG300. Mix evenly.
Add Tween-80: Then, add 0.5 times the master liquid volume of Tween-80. Mix evenly.

Dilute with Saline: Finally, add 4.5 times the master liquid volume of Saline (0.9% sodium chloride in
ddH₂O) to adjust to the final volume. Mix evenly until the solution is clear.

Example: To make 1 mL of final solution, you would combine 100 µL of DMSO master liquid (25 mg/mL),

400 µL of PEG300, 50 µL of Tween-80, and 450 µL of Saline.

The diagram below illustrates this workflow.
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Prepare DMSO Master Liquid

Add PEG300
(4x master liquid volume)

Mix evenly

Add Tween-80
(0.5x master liquid volume)

Mix evenly

Dilute with Saline
(4.5x master liquid volume)

Mix evenly

Clear Final Solution
(Concentration ≥ 2.5 mg/mL)

Mix evenly

Click to download full resolution via product page

Frequently Asked Questions

What is the storage condition for BAY-678 stock solutions?

Powder: Store at -20°C for up to 3 years or at 4°C for 2 years [2].

Solution (in solvent): For long-term storage, keep at -80°C for 2 years. For short-term use, store at
-20°C for 1 month [2] [3].

The solution appears cloudy during preparation. What should I do? If precipitation or phase separation

occurs, techniques such as gentle warming, vortexing, or brief sonication can be used to aid dissolution

and achieve a clear solution [2].
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Is there an alternative in vivo formulation? Yes, a formulation using 10% DMSO + 90% Corn Oil is also

viable and yields a clear solution at ≥ 2.5 mg/mL. However, note that this protocol should be carefully

selected if the continuous dosing period exceeds half a month [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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